Cas no 1233234-77-9 (Boc-NH-PEG11-NH2)

• Product Name: Boc-NH-PEG11-NH2
• CAS No: 1233234-77-9
• MF: C₂₉H₆₀N₂O₁₃
• MW: 644.792310714722
• CID: 2952766
• PubChem ID: 5079724
• Update Time: 2025-10-18

Boc-NH-PEG11-NH2 Chemical and Physical Properties

Names and Identifiers

• 37-氨基-5,8,11,14,17,20,23,26,29,32,35-十一氧杂-2-氮杂三十七烷酸叔丁酯
• O-(2-Aminoethyl)-O'-[2-(Boc-amino)ethyl]decaethylene glycol
• tert-butyl N-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• t-Boc-N-amido-PEG11-Amine
• Boc-NH-PEG11-NH2
• 198227-38-2
• HY-140234
• alpha-Amino-omega-Boc-amino-undecae(ethylene glycol)
• Boc-PEG-amine (n=11)
• AKOS040743096
• BocNH-PEG11-CH2CH2NH2
• MFCD03453245
• DA-51310
• 1233234-77-9
• SCHEMBL450913
• CS-0115519
• TERT-BUTYL N-(35-AMINO-3,6,9,12,15,18,21,24,27,30,33-UNDECAOXAPENTATRIACONTAN-1-YL)CARBAMATE
• GS-9343
• tert-butyl (35-amino-3,6,9,12,15,18,21,24,27,30,33-undecaoxapentatriacontyl)carbamate
• GISRSYIQHFGCMC-UHFFFAOYSA-N
• s10785
• t-boc-N-amido-PEG12-amine
• BP-21614
• NHBoc-PEG11-amine
• Boc-NH-PEG11-CH2CH2NH2
• O-(2-aminoethyl)-O'-[2-(boc-amino)ethyl]-decaethylene glycol
• YHA22738
• 890091-42-6
• BOC-PEG11-AMINE
• DTXSID00408123

• Inchi： 1S/C29H60N2O13/c1-29(2,3)44-28(32)31-5-7-34-9-11-36-13-15-38-17-19-40-21-23-42-25-27-43-26-24-41-22-20-39-18-16-37-14-12-35-10-8-33-6-4-30/h4-27,30H2,1-3H3,(H,31,32)
• InChI Key： GISRSYIQHFGCMC-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 644.40953997 g/mol
• Monoisotopic Mass: 644.40953997 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• Rotatable Bond Count: 37
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 166
• Molecular Weight: 644.8

Experimental Properties

• Density: 1.086±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (999 g/l) (25 º C),

Additional information on Boc-NH-PEG11-NH2

Introduction to Boc-NH-PEG11-NH2 (CAS No. 1233234-77-9)

Boc-NH-PEG11-NH2 (CAS No. 1233234-77-9) is a versatile and highly functional polymer derivative that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as Boc-NH-(CH₂CH₂O)₁₁-NH₂, is a linear poly(ethylene glycol) (PEG) chain with a terminal Boc (tert-butoxycarbonyl) protecting group and an amine functionality at the other end. The unique combination of PEG's biocompatibility and the reactive amine group makes Boc-NH-PEG11-NH2 an ideal building block for various applications, including drug delivery, bioconjugation, and surface modification.

The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of the amine group, allowing for selective functionalization at other sites. Once the desired modifications are completed, the Boc group can be easily removed under mild acidic conditions, revealing the primary amine for further conjugation reactions. This property makes Boc-NH-PEG11-NH2 particularly useful in the synthesis of complex biomolecules and drug conjugates.

In recent years, Boc-NH-PEG11-NH2 has been extensively studied for its potential in enhancing the solubility and stability of hydrophobic drugs. PEGylation, the process of attaching PEG chains to drugs or biomolecules, has been shown to improve pharmacokinetic properties such as circulation time and biodistribution. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that PEGylation of a hydrophobic anticancer drug significantly increased its water solubility and reduced its toxicity, leading to improved therapeutic outcomes.

The PEG11 chain in Boc-NH-PEG11-NH2 provides a balance between hydrophilicity and molecular weight, making it suitable for various bioconjugation strategies. The length of the PEG chain can be tailored to optimize the properties of the final conjugate, such as reducing immunogenicity and enhancing biocompatibility. Additionally, the amine functionality at one end of the PEG chain allows for facile conjugation with carboxylic acids, aldehydes, or other reactive groups through well-established coupling reactions like EDC/NHS chemistry.

In the context of drug delivery systems, Boc-NH-PEG11-NH2 has been utilized to create self-assembling nanoparticles for targeted therapy. These nanoparticles can encapsulate hydrophobic drugs and deliver them to specific tissues or cells with high efficiency. A recent study in Nano Letters reported the successful use of PEGylated nanoparticles to deliver a poorly soluble anticancer drug to tumor sites, resulting in enhanced therapeutic efficacy and reduced side effects.

Beyond drug delivery, Boc-NH-PEG11-NH2 has also found applications in surface modification and material science. The ability to functionalize surfaces with PEG chains can improve their biocompatibility and reduce protein adsorption, which is crucial for medical devices and implants. For example, a study published in Biomaterials showed that coating titanium surfaces with PEGylated layers significantly reduced bacterial adhesion and improved osseointegration.

The versatility of Boc-NH-PEG11-NH2 extends to its use in bioconjugation chemistry. The reactive amine group can be used to attach various biomolecules such as peptides, proteins, and antibodies to create bioactive materials with specific functions. This has implications in diagnostics, therapeutics, and biosensors. A notable example is the conjugation of Boc-NH-PEG11-NH2 with targeting peptides to create targeted drug delivery systems that can selectively bind to disease markers.

In conclusion, Boc-NH-PEG11-NH2 (CAS No. 1233234-77-9) is a valuable compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique combination of PEG's biocompatibility and reactive amine functionality makes it an essential building block for developing advanced materials and therapeutic agents. Ongoing research continues to explore new ways to leverage the properties of Boc-NH-PEG11-NH2, promising exciting advancements in the fields of drug delivery, bioconjugation, and surface modification.